Cas no 84869-30-7 (21-Amino-17-hydroxyprogesteroneHydrochloride)
84869-30-7 structure
Product Name:21-Amino-17-hydroxyprogesteroneHydrochloride
CAS No:84869-30-7
MF:C21H32ClNO3
MW:381.936685562134
CID:60775
PubChem ID:134849
Update Time:2025-04-18
21-Amino-17-hydroxyprogesteroneHydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 21-Amino-17-hydroxyprogesterone hydrochloride
- 21-Amino-17-hydroxy-4-pregnene-3,20-dione hydrochloride
- 21-A-17-Ohp
- 21-amino-17-hydroxyprogesterone
- (8R,9S,10R,13S,14S,17R)-17-(2-aminoacetyl)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one;hydrochloride
- 21-Amino-17-hydroxypregn-4-ene-3,20-dione--hydrogen chloride (1/1)
- DTXSID301005151
- Pregn-4-ene-3,20-dione, 21-amino-17-hydroxy-, hydrochloride
- 84869-30-7
- 21-amino-17a-hydroxy-pregn-4-ene-3,20-dione,hydrochloride
- 21-Amino-17-hydroxyprogesteroneHydrochloride
-
- Inchi: 1S/C21H31NO3.ClH/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22;/h11,15-17,25H,3-10,12,22H2,1-2H3;1H/t15-,16+,17+,19+,20+,21+;/m1./s1
- InChI Key: VVHIFFRVNVWIOK-CBJHTUOLSA-N
- SMILES: Cl.O[C@]1(C(CN)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 381.20700
- Monoisotopic Mass: 381.207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 656
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4A^2
Experimental Properties
- Boiling Point: 512.7 °C at 760 mmHg
- Flash Point: 263.9 °C
- PSA: 80.39000
- LogP: 4.27950
21-Amino-17-hydroxyprogesteroneHydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A296800-100mg |
21-Amino-17-hydroxyprogesteroneHydrochloride |
84869-30-7 | 100mg |
$ 265.00 | 2022-06-08 | ||
| TRC | A296800-250mg |
21-Amino-17-hydroxyprogesteroneHydrochloride |
84869-30-7 | 250mg |
$ 550.00 | 2022-06-08 | ||
| TRC | A296800-500mg |
21-Amino-17-hydroxyprogesteroneHydrochloride |
84869-30-7 | 500mg |
$ 880.00 | 2022-06-08 |
21-Amino-17-hydroxyprogesteroneHydrochloride Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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